molecular formula C10H19N3O B8427213 1-Methyl-4-(pyrrolidinocarbonyl)piperazine

1-Methyl-4-(pyrrolidinocarbonyl)piperazine

Cat. No.: B8427213
M. Wt: 197.28 g/mol
InChI Key: PYVZLUBYJFMWRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-4-(pyrrolidinocarbonyl)piperazine is a useful research compound. Its molecular formula is C10H19N3O and its molecular weight is 197.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H19N3O

Molecular Weight

197.28 g/mol

IUPAC Name

(4-methylpiperazin-1-yl)-pyrrolidin-1-ylmethanone

InChI

InChI=1S/C10H19N3O/c1-11-6-8-13(9-7-11)10(14)12-4-2-3-5-12/h2-9H2,1H3

InChI Key

PYVZLUBYJFMWRS-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C(=O)N2CCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 50 ml of toluene was dissolved 8.1 g (0.05 mole) of 1-methyl-4-chlorocarbonylpiperazine at room temperature and a solution of 10.7 g (0.15 mole) of pyrrolidine in 50 ml of toluene was dropped to the above solution at 0° C. over a period of 30 minutes. The mixture was refluxed for 1 hour to complete the reaction. The reaction mixture was cooled, and the precipitated yellow crystal (pyrrolidine hydrochloride) was removed by filtration. The filtrate was dried with anhydrous sodium sulfate and toluene as the solvent was removed by distillation under reduced pressure to obtain crude 1-methyl-4-(pyrrolidinocarbonyl)piperazine as the distillation residue. The crude product was purified by distillation under reduced pressure to obtain 6.6 g of a pure product having a boiling point of 109.5 to 110.0° C. at 0.5-0.6 mm Hg obs. The yield was 66.9%. The elementary analysis values are as follows:
Quantity
10.7 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
8.1 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two

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